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Compound of Interest

Compound Name: Matlystatin D

Cat. No.: B136655 Get Quote

Providing essential safety and logistical information for the proper disposal of Matlystatin D is

critical for maintaining a safe laboratory environment. Due to the absence of a specific Safety

Data Sheet (SDS) detailing the explicit disposal protocol for Matlystatin D, this guide

synthesizes general best practices for the handling and disposal of potent, biologically active

small molecules in a research setting. Researchers must consult their institution's

Environmental Health and Safety (EHS) department for specific regulations and guidance.

Matlystatin D is a member of the matlystatin family of compounds, which are known as

hydroxamate metallopeptidase inhibitors.[1][2] While specific toxicity and environmental hazard

data for Matlystatin D are not readily available, its biological activity warrants careful handling

and disposal to prevent unintended environmental release or exposure.

Quantitative Data and Chemical Properties
A summary of the known chemical properties of Matlystatin D is provided below to inform

handling and disposal decisions.
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Property Value Reference

Molecular Formula C27H44N6O6 [3]

Molecular Weight 552.7 g/mol [3]

IUPAC Name

(2R)-N-[(2S)-1-hydroxy-6-

methyl-4-oxo-1-[(2S)-2-

(propan-2-yl)piperazin-1-

yl]heptan-3-yl]-2-[2-

(hydroxycarbamoyl)methyl]hep

tanamide

[3]

PubChem CID 3035710 [3]

Experimental Protocols: General Disposal
Procedure for Small Molecule Inhibitors
The following procedure outlines a generalized, conservative approach for the disposal of small

quantities of Matlystatin D typically used in a research laboratory setting. This protocol is

based on standard practices for chemical waste management.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, nitrile gloves, and safety glasses, when

handling Matlystatin D.[4][5]

2. Waste Segregation and Collection:

Solid Waste: Dispose of all solid materials contaminated with Matlystatin D (e.g., pipette

tips, microfuge tubes, gloves, weighing paper) in a dedicated, clearly labeled hazardous

waste container. The container should be a sealable, puncture-resistant container.

Liquid Waste: Collect all liquid waste containing Matlystatin D, including unused solutions

and contaminated solvents, in a designated, sealed, and clearly labeled hazardous waste

container. Do not mix with incompatible wastes.
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Sharps: Any sharps, such as needles or razor blades, contaminated with Matlystatin D must

be disposed of in a designated sharps container.[6]

3. Decontamination:

Decontaminate all surfaces and non-disposable equipment that have come into contact with

Matlystatin D. A common procedure involves washing with a suitable laboratory detergent

followed by rinsing with water and an appropriate solvent.

4. Waste Storage:

Store hazardous waste containers in a designated, secure area away from general

laboratory traffic. Ensure containers are tightly closed to prevent leaks or spills.[4]

5. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department. All chemical waste should be managed and disposed of as chemical waste

according to institutional guidelines.[5]

Do not dispose of Matlystatin D down the drain or in the regular trash.[5] While some

chemicals may be approved for drain disposal, without specific data on Matlystatin D's

environmental impact, a conservative approach is necessary.[5]

Visualizing the Disposal Workflow
The following diagram illustrates a general decision-making workflow for the disposal of

laboratory chemical waste, which is applicable to Matlystatin D.
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Caption: General workflow for the safe disposal of Matlystatin D waste in a laboratory setting.

Disclaimer: This information is intended as a general guide. Always follow the specific safety

and disposal procedures established by your institution and consult with your Environmental

Health and Safety department for any questions or concerns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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